Cas no 17404-91-0 (6-Chlorocinnoline)

• Product Name: 6-Chlorocinnoline
• CAS No: 17404-91-0
• MF: C₈H₅ClN₂
• MW: 164.591700315475
• CID: 1036325
• PubChem ID: 22626908
• Update Time: 2025-04-20

6-Chlorocinnoline Chemical and Physical Properties

Names and Identifiers

• 6-Chlorocinnoline
• 6-Chlor-cinnolin
• 6-Chlor-cinnoline
• 6-chloro-cinnoline
• AK128681
• KB-248520
• 17404-91-0
• DTXSID60627070
• A881716
• CS-0448612
• HS-8852

• MDL： MFCD26743546
• Inchi： 1S/C8H5ClN2/c9-7-1-2-8-6(5-7)3-4-10-11-8/h1-5H
• InChI Key： REPNIMYLGTZTNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=CN=N2)C=1

Computed Properties

• Exact Mass: 164.01425
• Monoisotopic Mass: 164.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.349
• Melting Point: 129-130 ºC
• PSA: 25.78

6-Chlorocinnoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines